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Compound of Interest

Compound Name: Myristoylcholine chloride

Cat. No.: B013755

An In-depth Technical Guide to Myristoylcholine Chloride for Research Applications

Introduction

Myristoylcholine chloride (MChCI) is a synthetic, lipid-conjugated cholinergic agonist that
serves as a critical pharmacological tool for investigating nicotinic acetylcholine receptors
(nAChRs).[1] Structurally, it is a quaternary ammonium compound derived from myristic acid
and choline, featuring a C14 fatty acid chain esterified to the choline headgroup.[1] This
modification significantly enhances its lipophilicity compared to traditional cholinergic agonists
like acetylcholine, allowing it to interact preferentially with nAChRs in lipid-rich membrane
environments.[1] This guide provides a comprehensive overview of its chemical and physical
properties, research applications, and experimental considerations for its use in scientific
research.

Chemical and Physical Properties

Myristoylcholine chloride is typically a white to off-white solid or powder.[2][3] It is
hygroscopic and should be stored accordingly.[4] Its unique amphiphilic structure, combining a
long hydrophobic acyl chain with a positively charged hydrophilic headgroup, dictates its
behavior in both aqueous and lipid environments.

Core Properties
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The fundamental chemical and physical characteristics of Myristoylcholine chloride are

summarized below.

Property Value Source
CAS Number 4277-89-8 [L][41518]171
Molecular Formula C19H40CINO2 [4115][6]

Molecular Weight

349.98 g/mol (or ~350.0 g/mol
)

[2]14]5][6]

Monoisotopic Mass

349.2747572 Da

[5]

White to Off-White

Appearance 2][3][7

PP Solid/Powder 2Ji31L7]
Melting Point 196 - 204°C (decomposes) [41[8]

N Slightly soluble in Water,
Solubility [4]
Chloroform, Methanol

Storage Temperature -20°C [4119]
Stability Hygroscopic [4]
Topological Polar Surface Area  26.3 A2 [5]

Spectroscopic Data

Spectroscopic analysis is crucial for confirming the identity and purity of Myristoylcholine

chloride.
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Spectroscopic Data

Description

Source

1H NMR

Peaks correspond to the
myristoyl chain (6 0.88-1.30
ppm), choline's
trimethylammonium group (o
3.20 ppm), and the ester
linkage (& 4.30 ppm).

[1]

13C NMR

Spectra available for identity

confirmation.

[10]

Mass Spectrometry

ESI-MS confirms the molecular
ion peak at m/z 348.3 ([M-
ch.

[1]

IR Spectrum

Infrared spectra are available

for structural analysis.

[11]

Mechanism of Action and Signaling Pathways

The primary mechanism of action for Myristoylcholine chloride involves its interaction with

cell membranes and specific receptor systems. Its amphiphilic nature allows it to integrate into

the lipid bilayer, which can disrupt the membrane structure and alter its permeability.[1] This

property is fundamental to its application as a penetration enhancer in drug delivery systems.

[LIT4107109]

As a cholinergic agonist, it selectively activates certain subtypes of nicotinic acetylcholine

receptors (NAChRSs), particularly those within lipid-rich environments.[1] This makes it a

valuable tool for studying receptor desensitization, channel gating mechanisms, and the

allosteric modulation of nAChRs.[1]
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Myristoylcholine Chloride Signaling Interaction
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e.g., non-classical pathways

lon Channel Gating Nog;g%r;?itr:gplc
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Permeability

Click to download full resolution via product page
Conceptual diagram of MChCI's dual interaction mechanism.

Research Applications

Myristoylcholine chloride's unique properties make it a versatile tool in several research

domains.

o Cell Membrane Studies: Its ability to integrate into and disrupt lipid bilayers makes it an
essential compound for studying membrane dynamics, permeability, and lipid metabolism.[1]

» Drug Delivery Systems: It is widely explored as a skin penetration enhancer for transdermal
drug delivery.[1][4][7][9] It alters the lipid structure of the stratum corneum, facilitating the
transport of therapeutic agents.[1] It has also been used in enzyme-responsive

supramolecular nanoparticles for targeted drug release.
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e Enzyme-Responsive Systems: MChCI can form aqueous two-phase systems with anionic
surfactants, which dissociate when exposed to cholinesterases. This property is harnessed
for creating controlled-release systems.[1]

e Biosensing: Liquid crystal (LC) droplets functionalized with MChCI are used for the label-free
detection of carboxylesterase activity. The hydrolysis of MChCI by the enzyme induces a
detectable change in the optical pattern of the LC droplets.[1]

e Neuroscience and Pharmacology: As a selective cholinergic agonist, it is invaluable for
studying the function and modulation of nAChRs, particularly in biophysical studies involving
model lipid bilayers and research into non-ionotropic signaling pathways.[1]

Experimental Protocols and Methodologies

While specific, step-by-step protocols are highly dependent on the experimental context, the
following outlines the methodologies for key applications cited in the literature.

General Workflow for Cell-Based Assays

This workflow describes a generalized procedure for studying the effects of Myristoylcholine
chloride on cultured cells, for instance, to evaluate its impact on membrane permeability or
cytotoxicity.
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General Workflow for Cell-Based Assays with MChCI

Preparation
Prepare MChCI Stock Solution Culture Target Cells
(e.g., in water or buffer) (e.g., keratinocytes, neurons)

T
Expefiment
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(various concentrations)

Incubate for Defined Period

Add Reporter Molecule
(e.g., fluorescent dye, drug)
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i Y

Measure Endpoint

Example Endpoints

Permeability Assay Viability Assay Signaling Assay
Gnalyze and Interpret Data) (e.q., dye uptake via microscopy) (e.g., Ca2+ imaging)

Click to download full resolution via product page

A generalized workflow for in vitro experiments using MChCI.

Methodology for Liquid Crystal-Based Biosensors

This protocol outlines the principles for creating a biosensor to detect enzyme activity, as
described in the literature.[1]
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o Preparation of LC Droplets: Emulsify a liquid crystal (e.g., 5CB) in an aqueous solution
containing Myristoylcholine chloride to form stable microdroplets. The MChCI molecules
will self-assemble at the LC-water interface.

e Enzyme Introduction: Introduce the sample containing the target enzyme (e.g.,
carboxylesterase) to the LC droplet solution.

o Enzymatic Reaction: The enzyme hydrolyzes the Myristoylcholine chloride at the interface
into myristic acid and choline.

o Optical Detection: This hydrolysis disrupts the ordered molecular arrangement of MChCI at
the droplet surface, triggering a change in the liquid crystal's internal molecular orientation.

e Analysis: The change is observed as a visible optical transition (e.g., from a radial to a
bipolar configuration) when viewed under a polarized light microscope. The speed and extent
of this transition correlate with the enzyme's activity.

Chemical Reactions and Stability

Myristoylcholine chloride can undergo several types of chemical reactions, which are
important considerations for its handling, storage, and experimental use.

o Hydrolysis: The ester linkage is susceptible to hydrolysis, especially under basic or acidic
conditions or in the presence of esterase enzymes, yielding myristic acid and choline.

o Oxidation: The compound can be oxidized, for example by agents like hydrogen peroxide, to
form myristoylcholine oxide.[1]

e Reduction: It can be converted to myristoylcholine using reducing agents such as sodium
borohydride.[1]

o Substitution: The chloride counter-ion can be substituted by other nucleophiles to create
different salts.[1]

It is noted to be hygroscopic and should be stored in a dry environment at -20°C to maintain its
stability and prevent degradation.[4]
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Structure-Function Relationship of MChCI
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Relationship between MChCI's structure and its key functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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